Cas no 2368828-79-7 (1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate)

• Product Name: 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate
• CAS No: 2368828-79-7
• MF: C₁₂H₃₂Cl₃N₃O₂
• MW: 356.760380744934
• MDL: MFCD11841227
• CID: 5213785
• Update Time: 2026-03-06

1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate
• 1-methyl-4-[1-(4-piperidinyl)ethyl]piperazine trihydrochloride dihydrate

• MDL： MFCD11841227
• Inchi： 1S/C12H25N3.3ClH.2H2O/c1-11(12-3-5-13-6-4-12)15-9-7-14(2)8-10-15;;;;;/h11-13H,3-10H2,1-2H3;3*1H;2*1H2
• InChI Key： HUXAUIFWJVKHJH-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C(C2CCNCC2)C)CC1.[H]Cl.[H]Cl.[H]Cl.[H]O[H].[H]O[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate

Introduction to 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate (CAS No: 2368828-79-7)

The compound 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate, identified by its CAS number 2368828-79-7, is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This piperazine derivative exhibits a unique structural configuration, which has positioned it as a promising candidate for further investigation in various therapeutic applications. The molecular structure of this compound incorporates multiple functional groups, including a methyl group, an ethyl chain linked to a piperidine ring, and a trihydrochloride salt form, all of which contribute to its distinct pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. Piperazines are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug design. The specific modification of 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate with a piperidine side chain and a trihydrochloride salt form enhances its solubility and bioavailability, which are critical factors in drug formulation and delivery.

In the context of contemporary research, this compound has been explored for its potential role in addressing neurological and psychiatric disorders. The presence of the piperidine moiety suggests that it may interact with central nervous system receptors, particularly those involved in dopamine and serotonin pathways. These interactions are of paramount importance in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound may exhibit properties that could be beneficial in modulating these pathways.

The trihydrochloride dihydrate form of the compound is particularly noteworthy due to its stability and crystalline structure. This form ensures that the compound remains consistent in quality and efficacy throughout its shelf life. The hydration state also influences its solubility profile, which is a critical consideration for oral and parenteral formulations. The ability to maintain solubility while ensuring stability makes 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate an attractive candidate for further clinical development.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural features of 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate allow for further chemical modifications that could enhance its pharmacological activity or improve its safety profile. Researchers are exploring various synthetic routes to modify this scaffold, aiming to develop more potent and selective therapeutic agents. The versatility of this compound makes it a valuable tool in the arsenal of medicinal chemists.

The pharmacokinetic properties of 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate are also under investigation. Understanding how the body processes this compound is essential for optimizing dosing regimens and minimizing side effects. Initial pharmacokinetic studies suggest that the compound exhibits moderate bioavailability and a reasonable half-life, which are favorable characteristics for any potential therapeutic agent. Further studies are needed to fully elucidate its metabolic pathways and excretion profiles.

In addition to its potential applications in central nervous system disorders, this compound has shown promise in other therapeutic areas. Its structural motif is reminiscent of several FDA-approved drugs, indicating that it may have broad applicability across different disease states. For instance, some analogs of piperazine derivatives have been used successfully in the treatment of gastrointestinal disorders, cardiovascular conditions, and infectious diseases. The exploration of 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate may open new avenues for therapeutic intervention in these areas as well.

The synthesis of 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have made it possible to produce this compound more efficiently while minimizing environmental impact. These synthetic advancements are crucial for scaling up production for clinical trials and commercialization.

As research continues to unfold, the potential applications of 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate are likely to expand further. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide. The journey from a novel chemical entity to a market-ready drug is long and complex, but compounds like this one hold great promise for addressing unmet medical needs.

In conclusion, 1-Methyl-4-(1-piperidin-4-ylethyl)piperazine trihydrochloride dihydrate (CAS No: 2368828-79-7) is a remarkable chemical entity with significant potential in pharmaceutical research. Its unique structure, combined with favorable pharmacological properties, makes it an attractive candidate for further development. As scientists continue to explore its capabilities, we can anticipate exciting advancements that may lead to new treatments for various diseases affecting human health.